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Compound of Interest

Compound Name:
Dicoco dimethyl ammonium

chloride

Cat. No.: B13385482 Get Quote

An In-Depth Technical Guide to Dicoco Dimethyl
Ammonium Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and applications of Dicoco dimethyl ammonium chloride. It is intended to be a

valuable resource for professionals in research, science, and drug development who are

interested in the use of this cationic surfactant.

Molecular Structure and Chemical Formula
Dicoco dimethyl ammonium chloride is a quaternary ammonium salt. Its structure is

characterized by a central positively charged nitrogen atom covalently bonded to two methyl

groups and two long alkyl chains derived from coconut oil. The "dicoco" designation indicates

that the alkyl groups are a mixture of varying chain lengths, primarily consisting of C12 (lauryl)

and C14 (myristyl) chains, with smaller amounts of C8, C10, C16, and C18 chains. This

inherent variability in the alkyl chain lengths means that Dicoco dimethyl ammonium
chloride is not a single chemical entity but rather a mixture of homologous compounds.

The positive charge of the quaternary nitrogen is balanced by a chloride anion (Cl⁻).
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A representative, though not exact, molecular formula for a common component of the mixture

(dodecyl dimethyl ammonium chloride) is C₂₆H₅₆NCl, with a corresponding molecular weight of

approximately 418.19 g/mol . However, the average molecular weight of the commercial

product will vary depending on the specific fatty acid distribution of the coconut oil source.

Synonyms: Dicocodimonium chloride, Quaternium-34, Quaternary ammonium compounds,

dicoco alkyl dimethyl, chlorides.[1] CAS Number: 61789-77-3[1]

Physicochemical Properties
Due to its nature as a mixture, precise physical constants such as melting and boiling points

are not typically reported for Dicoco dimethyl ammonium chloride. The substance is

generally available as a colorless to pale yellow liquid or paste.[2]

Property Value

Appearance Colorless to yellow liquid or paste

Solubility Slightly soluble in water, soluble in ethanol

Stability Stable under normal conditions

Applications in Research and Drug Development
Dicoco dimethyl ammonium chloride is a versatile cationic surfactant with a range of

applications relevant to the pharmaceutical and research sectors.

Antimicrobial Agent: As a quaternary ammonium compound, it exhibits broad-spectrum

antimicrobial activity against bacteria, fungi, and viruses. This property makes it useful as a

disinfectant and preservative in various formulations.[1]

Pharmaceutical Excipient: It can be used in topical and ophthalmic preparations as a

preservative. Its surfactant properties also make it a suitable emulsifying agent and

solubilizer for poorly water-soluble drug substances. Cationic surfactants are known to

interact with biological membranes, which can influence drug absorption.

Gene Delivery Research: Cationic lipids and surfactants are widely investigated as non-viral

vectors for gene delivery. The positive charge of the quaternary ammonium group allows for
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the complexation with negatively charged nucleic acids (DNA and RNA), facilitating their

entry into cells.

Mechanism of Antimicrobial Action
The primary mechanism of antimicrobial action for Dicoco dimethyl ammonium chloride, like

other quaternary ammonium compounds, involves the disruption of microbial cell membranes.

The workflow for this mechanism can be visualized as follows:

Antimicrobial Mechanism of Action

Dicoco Dimethyl Ammonium Chloride
(Cationic Surfactant)
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Electrostatic
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Hydrophobic
Interaction Disruption of Membrane Integrity

and Fluidity
Leakage of Intracellular Components
(Ions, Metabolites, RNA, Proteins) Cell Death

Click to download full resolution via product page

Antimicrobial mechanism workflow.

The positively charged headgroup of the surfactant is attracted to the negatively charged

components of the bacterial cell wall and membrane. The long, hydrophobic alkyl chains then

penetrate and intercalate into the lipid bilayer. This disrupts the ordered structure of the

membrane, leading to increased permeability and the leakage of essential intracellular

components, ultimately resulting in cell death.

Experimental Protocols
Representative Synthesis of Dialkyldimethylammonium
Chloride
This protocol is a general representation of the synthesis of dialkyldimethylammonium chlorides

via the quaternization of a tertiary amine.
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Synthesis Workflow

Reactants:
- Dicoco methyl tertiary amine

- Methyl chloride
- Isopropanol (solvent)

Reaction:
- Charge reactor with reactants

- Heat to 80-90°C under pressure
- Maintain for several hours

Work-up:
- Cool the reactor

- Vent excess methyl chloride

Final Product:
Dicoco Dimethyl Ammonium Chloride

in Isopropanol

Click to download full resolution via product page

General synthesis workflow.

Materials:

Dicoco methyl tertiary amine

Methyl chloride

Isopropanol (solvent)

Pressure reactor equipped with a stirrer, heating mantle, and pressure gauge

Procedure:

The pressure reactor is charged with dicoco methyl tertiary amine and isopropanol.

The reactor is sealed and purged with nitrogen.

A molar excess of methyl chloride is introduced into the reactor.

The mixture is heated to 80-90°C with constant stirring. The pressure will increase due to the

vapor pressure of the solvent and methyl chloride.

The reaction is maintained at this temperature and pressure for several hours until the

reaction is complete (as determined by titration of the remaining tertiary amine).
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The reactor is then cooled to room temperature, and any unreacted methyl chloride is

carefully vented.

The resulting solution of Dicoco dimethyl ammonium chloride in isopropanol is collected.

Purification: For many applications, the product is used as a solution in the reaction solvent.

Further purification, if required, can be achieved by techniques such as recrystallization (if the

product is a solid at a certain concentration) or by removing the solvent under reduced

pressure.

Analysis by Potentiometric Titration
The concentration of Dicoco dimethyl ammonium chloride in a sample can be determined by

potentiometric titration with a standardized anionic surfactant solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13385482?utm_src=pdf-body
https://www.benchchem.com/product/b13385482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13385482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titration Analysis Workflow

Sample Preparation:
- Accurately weigh sample
- Dissolve in distilled water

- Adjust pH to ~10 with buffer

Titration:
- Titrate with standardized

  Sodium Lauryl Sulfate (SLS)
- Monitor potential with a

  surfactant-sensitive electrode

Endpoint Detection:
- Identify the inflection point

  in the titration curve

Calculation:
- Calculate the concentration of

  Dicoco dimethyl ammonium chloride

Click to download full resolution via product page

Titration analysis workflow.

Materials:

Dicoco dimethyl ammonium chloride sample

Standardized 0.004 M Sodium Lauryl Sulfate (SLS) solution

Borate buffer (pH 10)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13385482?utm_src=pdf-body-img
https://www.benchchem.com/product/b13385482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13385482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Automatic titrator with a surfactant-sensitive electrode

Glass beakers and magnetic stirrer

Procedure:

An appropriate amount of the Dicoco dimethyl ammonium chloride sample is accurately

weighed into a glass beaker.

The sample is dissolved in a suitable volume of distilled water (e.g., 50 mL).

10 mL of the pH 10 borate buffer is added to the sample solution.

The solution is stirred, and the surfactant-sensitive electrode is immersed in the solution.

The sample is titrated with the standardized SLS solution. The titrator records the potential

(in mV) as a function of the volume of titrant added.

The endpoint of the titration is determined from the inflection point of the titration curve.

The concentration of the Dicoco dimethyl ammonium chloride is calculated based on the

volume of SLS solution used to reach the endpoint, the concentration of the SLS solution,

and the initial sample weight.

Safety and Handling
Dicoco dimethyl ammonium chloride is a corrosive and irritating substance. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this material. Work should be conducted in a well-ventilated area. In

case of contact with skin or eyes, flush immediately with copious amounts of water. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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